Cas no 1807214-92-1 (Ethyl 2-bromo-4-cyano-3-fluorobenzoate)

• Product Name: Ethyl 2-bromo-4-cyano-3-fluorobenzoate
• CAS No: 1807214-92-1
• MF: C₁₀H₇BrFNO₂
• MW: 272.07048535347
• CID: 4947282
• Update Time: 2025-05-23

Ethyl 2-bromo-4-cyano-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-cyano-3-fluorobenzoate

• Inchi： 1S/C10H7BrFNO2/c1-2-15-10(14)7-4-3-6(5-13)9(12)8(7)11/h3-4H,2H2,1H3
• InChI Key： KZIBCODJCIFGLD-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)C=CC=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromo-4-cyano-3-fluorobenzoate

Comprehensive Overview of Ethyl 2-bromo-4-cyano-3-fluorobenzoate (CAS No. 1807214-92-1)

Ethyl 2-bromo-4-cyano-3-fluorobenzoate (CAS No. 1807214-92-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its bromo, cyano, and fluoro functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for designing compounds with potential applications in drug discovery and crop protection.

The compound's molecular formula, C₁₀H₇BrFNO₂, highlights its versatility in chemical reactions. Researchers often utilize Ethyl 2-bromo-4-cyano-3-fluorobenzoate for palladium-catalyzed cross-coupling reactions, a topic frequently searched in academic and industrial chemistry forums. These reactions are pivotal for constructing complex aromatic systems, which are foundational in developing new therapeutics and materials. The presence of both electron-withdrawing (cyano, fluoro) and electron-donating (bromo) groups enables precise modulation of reactivity, a feature highly sought after in synthetic chemistry.

In recent years, the demand for fluorinated compounds like Ethyl 2-bromo-4-cyano-3-fluorobenzoate has surged due to their enhanced metabolic stability and bioavailability—a hot topic in medicinal chemistry. Fluorination, a trend dominating pharmaceutical research, improves drug-like properties, making this compound a focal point for innovators exploring next-generation APIs (Active Pharmaceutical Ingredients). Searches for "fluorine in drug design" or "benzoate derivatives in pharmaceuticals" often lead to discussions involving such advanced intermediates.

From an environmental perspective, the compound's role in green chemistry initiatives is noteworthy. Its efficient synthetic pathways align with the growing emphasis on atom economy and reduced waste generation, addressing common queries about eco-friendly chemical synthesis. Laboratories prioritizing sustainable practices frequently explore derivatives like Ethyl 2-bromo-4-cyano-3-fluorobenzoate to minimize ecological footprints while maintaining high yields.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry, ensuring purity and structural integrity. These methods, often searched by quality control professionals, underscore the compound's suitability for high-precision applications. Additionally, its stability under various storage conditions makes it a reliable choice for long-term research projects.

The agrochemical sector also benefits from Ethyl 2-bromo-4-cyano-3-fluorobenzoate, particularly in developing novel pesticides with improved selectivity and lower environmental persistence. With increasing global interest in food security and sustainable agriculture, this compound's potential contributions to crop protection solutions are a recurring theme in scientific literature and industry reports.

In summary, Ethyl 2-bromo-4-cyano-3-fluorobenzoate (CAS No. 1807214-92-1) represents a convergence of innovation across multiple disciplines. Its applications in pharmaceuticals, agrochemicals, and materials science reflect the compound's adaptability to evolving scientific challenges. As research continues to explore its full potential, this compound remains a subject of keen interest for chemists and industry professionals alike.